N-(6-bromo-9-methyl-9H-carbazol-3-yl)acetamide

• Molecular Formula: C15H13BrN2O
• Molecular Weight: 317.18 g/mol
• IUPAC Name: N-(6-bromo-9-methylcarbazol-3-yl)acetamide
• InChI: InChI=1S/C15H13BrN2O/c1-9(19)17-11-4-6-15-13(8-11)12-7-10(16)3-5-14(12)18(15)2/h3-8H,1-2H3,(H,17,19)
• InChI Key: CUJLWPAPGOPDPW-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC2=C(C=C1)N(C3=C2C=C(C=C3)Br)C

Description

N-(6-bromo-9-methyl-9H-carbazol-3-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of carbazole, which is a heterocyclic aromatic compound that has been extensively studied for its diverse biological activities. In

Mechanism Of Action

The mechanism of action of N-(6-bromo-9-methyl-9H-carbazol-3-yl)acetamide is not fully understood. However, it is believed to exert its biological activities through the inhibition of specific enzymes or receptors. For example, this compound has been shown to inhibit the activity of DNA topoisomerase II, which is an enzyme that is essential for DNA replication and transcription. Inhibition of this enzyme can lead to DNA damage and cell death. This compound has also been shown to inhibit the activity of bacterial DNA gyrase, which is an enzyme that is essential for bacterial DNA replication. Inhibition of this enzyme can lead to bacterial cell death.
Biochemical and Physiological Effects:
N-(6-bromo-9-methyl-9H-carbazol-3-yl)acetamide has been shown to have diverse biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in various cancer cell lines such as HeLa and MCF-7. This compound has also been shown to have antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. In vivo studies have shown that this compound can inhibit tumor growth in mouse xenograft models.

Advantages And Limitations For Lab Experiments

N-(6-bromo-9-methyl-9H-carbazol-3-yl)acetamide has several advantages for lab experiments. This compound is relatively easy to synthesize and purify, and it has high thermal stability and excellent charge transport properties. However, this compound also has some limitations. For example, it is not very soluble in common organic solvents such as chloroform and dichloromethane, which can make it difficult to handle in certain experiments. In addition, this compound has not been extensively studied for its potential toxicological effects, which could limit its use in certain applications.

Future Directions

There are several future directions for the research on N-(6-bromo-9-methyl-9H-carbazol-3-yl)acetamide. One direction is to study the potential anticancer and antibacterial activities of this compound in more detail, including its mechanism of action and potential toxicological effects. Another direction is to explore the potential applications of this compound in organic electronics and optoelectronics, such as in OLEDs and DSSCs. Finally, future research could focus on the development of new derivatives of N-(6-bromo-9-methyl-9H-carbazol-3-yl)acetamide with improved properties for specific applications.

Synthesis Methods

N-(6-bromo-9-methyl-9H-carbazol-3-yl)acetamide can be synthesized by the reaction of 6-bromo-9-methylcarbazole with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction proceeds through an electrophilic aromatic substitution mechanism to yield the desired product. The purity and yield of the product can be improved by using column chromatography and recrystallization techniques.

Scientific Research Applications

N-(6-bromo-9-methyl-9H-carbazol-3-yl)acetamide has been studied for its potential applications in various fields such as organic electronics, optoelectronics, and medicinal chemistry. In organic electronics, this compound has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) due to its high thermal stability and excellent charge transport properties. In optoelectronics, this compound has been used as a blue-emitting material in OLEDs and as a sensitizer in dye-sensitized solar cells (DSSCs) due to its strong absorption in the visible region. In medicinal chemistry, this compound has been studied for its potential anticancer and antibacterial activities.